
3-Ethylcyclohexanone: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethylcyclohexanone

Cat. No.: B1604563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

3-ethylcyclohexanone. The information is intended to guide laboratory and manufacturing

practices to ensure the safe use of this compound. All quantitative data is summarized in tables

for clarity, and relevant experimental protocols are detailed.

Chemical and Physical Properties
3-Ethylcyclohexanone is a cyclic ketone that appears as a colorless to pale yellow liquid with

a characteristic odor.[1] It is soluble in organic solvents.[1][2]
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Property Value Reference

Molecular Formula C8H14O [1][2][3]

Molecular Weight 126.20 g/mol [3][4]

Boiling Point 184.70 °C (estimated) [5]

Melting Point -25 °C [2]

Flash Point
58.50 °C (137.00 °F)

(estimated)
[5]

Density 0.876 g/cm³ [2]

Vapor Pressure
0.723 mmHg @ 25 °C

(estimated)
[5]

Water Solubility
1741 mg/L @ 25 °C

(estimated)
[5]

logP (o/w) 1.866 (estimated) [5]

Hazard Identification and Classification
3-Ethylcyclohexanone is classified as a flammable liquid and is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin irritation and serious eye damage.[6]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour.[6][7]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[6]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[6]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[6]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[6]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.

Signal Word: Danger[6]

Hazard Pictograms:

GHS02: Flame

GHS05: Corrosion

GHS07: Exclamation Mark

Safety and Handling Precautions
Proper handling and storage of 3-ethylcyclohexanone are crucial to minimize risks.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE program should be in place for all personnel handling this chemical.
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PPE Type Specification

Eye/Face Protection

Chemical splash goggles or a face shield worn

over safety glasses meeting ANSI Z.87.1

standards.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat or coveralls should be

worn.

Respiratory Protection

If ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

required.

Footwear Closed-toe shoes.

3.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Ensure safety showers and eyewash stations are readily accessible.

3.3. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Keep away from heat, sparks, and open flames.[6]

Take precautionary measures against static discharge.[6]

Wash hands thoroughly after handling.

3.4. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from sources of ignition.

Store locked up.

Emergency Procedures
4.1. First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

4.2. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream as it may spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors can travel to a source of ignition and

flash back.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

4.3. Accidental Release Measures

In the event of a spill, follow a structured response to ensure safety and minimize

environmental contamination.

Immediate Response Containment & Cleanup Post-Cleanup

Evacuate Area Ensure Ventilation
Secure Area

Eliminate Ignition Sources Don Appropriate PPE Contain Spill
(e.g., with absorbent material) Collect Absorbed Material Decontaminate Area Dispose of Waste

(Follow regulations) Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.

Experimental Protocols for Toxicity Assessment
The following are summaries of standardized OECD guidelines for assessing the toxicity of

chemicals. These protocols provide a framework for the types of studies used to determine the

hazard classifications of substances like 3-ethylcyclohexanone.

5.1. OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This test guideline describes a procedure to assess the potential of a substance to cause skin

irritation or corrosion.[8][9]

Principle: A single dose of the test substance is applied to the skin of an animal, typically an

albino rabbit.[10]

Methodology:

The test substance is applied to a small area of shaved skin (approximately 6 cm²) and

covered with a gauze patch.[10]
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The patch is held in place with a semi-occlusive dressing for a specified exposure period,

usually 4 hours.

After the exposure period, the patch is removed, and the skin is observed for signs of

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours.[11]

Skin reactions are scored according to a standardized grading system.[10]

A sequential testing strategy is often employed, starting with one animal, to minimize

animal use.[10]

Endpoint: The primary endpoint is the observation of reversible skin damage (irritation) or

irreversible skin damage (corrosion).

5.2. OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline details a method for evaluating the potential of a substance to cause eye

irritation or corrosion.[12][13]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an animal, usually an albino rabbit.[14] The other eye serves as a control.

Methodology:

The test substance is instilled into the eye of the test animal.

The eyes are examined at 1, 24, 48, and 72 hours after application for signs of corneal

opacity, iritis, conjunctival redness, and chemosis.[14]

Ocular lesions are scored using a standardized system.

A sequential testing approach is recommended, starting with a single animal.[15]

Endpoint: The assessment of the severity and reversibility of ocular lesions determines if the

substance is an irritant or corrosive to the eyes.

5.3. OECD Test Guideline 401: Acute Oral Toxicity (Note: This guideline has been deleted but

is referenced for historical context)
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This guideline provided a method for determining the median lethal dose (LD50) of a substance

after a single oral administration.[16][17] It has been replaced by alternative methods that use

fewer animals and focus on signs of toxicity rather than lethality as the primary endpoint (e.g.,

OECD TG 420, 423, 425).[18][19]

Principle: The test substance was administered orally in graduated doses to several groups

of experimental animals.[16]

Methodology:

At least 5 rodents per dose level were typically used.[16]

Animals were observed for a period of at least 14 days for signs of toxicity and mortality.

[16]

Body weight changes were recorded, and necropsies were performed on all animals.[16]

Endpoint: The LD50 value was calculated, representing the statistically derived single dose

expected to cause death in 50% of the animals.[16]

Disposal Considerations
Dispose of 3-ethylcyclohexanone and any contaminated materials in accordance with local,

regional, and national regulations. Waste should be handled by a licensed professional waste

disposal service. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a thorough understanding of the Safety Data Sheet (SDS) for 3-ethylcyclohexanone and

proper laboratory safety training. Always consult the most current SDS before working with this

or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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